N-(2,4-difluorophenyl)-2-[4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidin-1-yl]acetamide

• Molecular Formula: C20H20F2N4O2
• Molecular Weight: 386.4 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C20H20F2N4O2/c21-13-5-6-16(15(22)11-13)23-19(27)12-25-9-7-14(8-10-25)26-18-4-2-1-3-17(18)24-20(26)28/h1-6,11,14H,7-10,12H2,(H,23,27)(H,24,28)
• InChI Key: NBJDVOPRROXLGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C3=CC=CC=C3NC2=O)CC(=O)NC4=C(C=C(C=C4)F)F

Description

N-(2,4-difluorophenyl)-2-[4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidin-1-yl]acetamide is a useful research compound. Its molecular formula is C20H20F2N4O2 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 g (16 mmol) of the bromoacetanilide from Example I and 4.2 g (19 mmol) of 4-(2-oxo-1-benzimidazolinyl)piperidine in 50 ml of dimethylformamide are stirred at RT for 18 h with 2.6 g (19 mmol) of potassium carbonate. The solid is then filtered off with suction, the filtrate is partitioned between ethyl acetate and water, and the aqueous phase is extracted 3 times with ethyl acetate. The organic phases are combined, washed with saturated sodium chloride solution, dried (MgSO4) and concentrated. The residue obtained is triturated with ether, and the solid is filtered off and then recrystallized from methanol.